4-(2-((2-((2-fluorophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-(furan-2-ylmethyl)benzamide

• IUPAC Name: 4-[2-[2-(2-fluoroanilino)-2-oxoethyl]sulfanylimidazol-1-yl]-N-(furan-2-ylmethyl)benzamide
• InChI: InChI=1S/C23H19FN4O3S/c24-19-5-1-2-6-20(19)27-21(29)15-32-23-25-11-12-28(23)17-9-7-16(8-10-17)22(30)26-14-18-4-3-13-31-18/h1-13H,14-15H2,(H,26,30)(H,27,29)
• InChI Key: IGZVARYGVMMIDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CSC2=NC=CN2C3=CC=C(C=C3)C(=O)NCC4=CC=CO4)F
• Molecular Formula: C23H19FN4O3S
• Molecular Weight: 450.5 g/mol

Description

4-(2-((2-((2-fluorophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-(furan-2-ylmethyl)benzamide is a useful research compound. Its molecular formula is C23H19FN4O3S and its molecular weight is 450.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Polymer Applications

A study by Rafiee and Mohagheghnezhad (2018) focused on synthesizing novel polyimides (PIs) incorporating imidazole, furan, and benzamide units. These PIs showed good thermal stability and solubility in polar organic solvents. Their amorphous nature was confirmed through XRD studies. Interestingly, these PIs were evaluated as efficient adsorbents for the removal of malachite green dye and Cu ions from aqueous solutions, showcasing their potential in environmental applications Rafiee & Mohagheghnezhad, 2018.

Antibacterial Activities

Another research by Darekar et al. (2020) explored the synthesis of novel 1,3,4-Thiadiazoles and 1,2,4-Triazoles derivatives from a compound structurally related to the given chemical formula. These compounds were evaluated for their antibacterial activities against various gram-positive and gram-negative bacterial strains. Some of the synthesized products demonstrated moderate antibacterial activity, suggesting their potential use in developing new antimicrobial agents Darekar et al., 2020.

Anti-HIV Activity

Al-Masoudi et al. (2007) conducted a study on the synthesis of new 5-substituted Piperazinyl-4-nitroimidazole derivatives, aiming to develop new non-nucleoside reverse transcriptase inhibitors for HIV-1 and HIV-2. Although the compound is not directly mentioned, the research highlights the broader context of using related imidazole derivatives for anti-HIV purposes, showing a significant potential in the field of antiviral research Al-Masoudi et al., 2007.

Antiprotozoal Agents

Ismail et al. (2004) synthesized a compound with a furan and imidazopyridine structure showing strong DNA affinity and potent in vitro activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum. This research suggests the potential of such compounds in treating diseases caused by protozoan parasites, indicating their relevance in antiprotozoal therapy Ismail et al., 2004.